Cas no 18994-85-9 (1H-Imidazole,2-(1-methylethyl)-1-(phenylmethyl)-)

1H-Imidazole,2-(1-methylethyl)-1-(phenylmethyl)- structure
18994-85-9 structure
Product Name:1H-Imidazole,2-(1-methylethyl)-1-(phenylmethyl)-
CAS No:18994-85-9
MF:C13H16N2
MW:200.279542922974
CID:225627
PubChem ID:303181
Update Time:2025-04-19

1H-Imidazole,2-(1-methylethyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,2-(1-methylethyl)-1-(phenylmethyl)-
    • 1-benzyl-2-propan-2-ylimidazole
    • 1-benzyl-2-isopropyl-1H-imidazole
    • 1-benzyl-2-isopropylimidazole
    • AC1L726C
    • NSC191265
    • SureCN9341301
    • 18994-85-9
    • DTXSID00307445
    • SCHEMBL9341301
    • AKOS013469603
    • NSC-191265
    • Inchi: 1S/C13H16N2/c1-11(2)13-14-8-9-15(13)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3
    • InChI Key: VQDKUWYOXTUWGQ-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1C(C)C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 200.13148
  • Monoisotopic Mass: 200.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1
  • Boiling Point: 317.1°C at 760 mmHg
  • Flash Point: 145.6°C
  • Refractive Index: 1.557
  • PSA: 17.82
  • LogP: 3.05480
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